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Compound of Interest

Compound Name: Azacyclotridecan-2-one

Cat. No.: B7770625

Introduction

Azacyclotridecan-2-one, more commonly known as laurinlactam or laurolactam, is a
macrocyclic lactam of significant industrial importance. It serves as the primary monomer for
the production of Polyamide 12 (Nylon-12), a high-performance thermoplastic renowned for its
excellent mechanical properties, low moisture absorption, and chemical resistance. These
characteristics make Nylon-12 and its copolymers valuable in a range of demanding
applications, from automotive and electronics to the coating of medical devices. For
researchers, scientists, and drug development professionals, a thorough understanding of the
thermal stability of azacyclotridecan-2-one is crucial for its proper handling, processing, and
application in the synthesis of advanced materials. This technical guide provides an in-depth
analysis of the thermal properties of azacyclotridecan-2-one, detailed experimental protocols
for its thermal analysis, and an exploration of its role in synthetic chemistry, including in
contexts relevant to pharmaceutical development.

Thermal Properties of Azacyclotridecan-2-one

The thermal stability of a compound is a critical parameter that dictates its processing window
and application limits. For azacyclotridecan-2-one, the key thermal properties are its melting
point, boiling point, flash point, and decomposition temperature. These properties are
summarized in the table below.
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Property Value

Melting Point 150-153 °C

Boiling Point 314.9 - 348 °C at 1013 hPa
Flash Point 192 - 195 °C (closed cup)
Autoignition Temperature 320-330°C

Decomposition Products Carbon oxides, Nitrogen oxides

Table 1: Key Thermal Properties of Azacyclotridecan-2-one

Azacyclotridecan-2-one is a crystalline solid at room temperature and is stable under
recommended storage and handling temperatures.[1] Its relatively high boiling point and flash
point indicate low volatility and a good safety profile for handling at elevated temperatures
below its decomposition range. The autoignition temperature suggests that the onset of
significant thermal decomposition occurs above 320 °C.

Experimental Protocols for Thermal Analysis

The thermal properties of azacyclotridecan-2-one are typically determined using techniques
such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA). These
methods provide quantitative data on the material's response to controlled heating.

Differential Scanning Calorimetry (DSC)

DSC is used to measure the heat flow into or out of a sample as it is heated, cooled, or held at
a constant temperature.[2] It is an invaluable tool for determining melting point, crystallization
temperature, and heat of fusion.

Methodology:

o Sample Preparation: A small amount of azacyclotridecan-2-one (typically 5-15 mg) is
accurately weighed into an aluminum DSC pan. The pan is then hermetically sealed.

e Instrument Setup: The DSC instrument is calibrated using a standard material with a known
melting point, such as indium. An empty, sealed aluminum pan is used as a reference.
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» Experimental Conditions: The sample and reference pans are placed in the DSC cell. The
system is purged with an inert gas, such as nitrogen, at a constant flow rate (e.g., 35
mL/min) to prevent oxidation.

o Thermal Program: A typical DSC experiment involves heating the sample at a controlled rate,
for example, 5 or 10 °C/min, over a temperature range that encompasses the expected
thermal transitions (e.g., from 50 °C to 300 °C).[3]

o Data Analysis: The DSC thermogram plots heat flow against temperature. The melting point
is determined from the peak of the endothermic melting transition. The area under the peak
can be integrated to calculate the enthalpy of fusion.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a
controlled atmosphere.[4] This technique is used to determine the thermal stability and
decomposition temperature of a material.

Methodology:

o Sample Preparation: A small, representative sample of azacyclotridecan-2-one is placed in
a tared TGA pan, which is typically made of a thermally stable material like platinum or
alumina.

e Instrument Setup: The TGA instrument, which includes a high-precision balance and a
furnace, is calibrated for both mass and temperature.

o Experimental Conditions: The sample is placed on the balance within the furnace. The
furnace is purged with a controlled atmosphere, which can be inert (e.g., nitrogen) to study
thermal decomposition or reactive (e.g., air or oxygen) to study oxidative stability.

o Thermal Program: The sample is heated at a constant rate (e.g., 10 K/min) over a wide
temperature range (e.g., from ambient to 600 °C) to ensure complete decomposition.[5]

o Data Analysis: The TGA curve plots the percentage of mass loss versus temperature. The
onset of decomposition is identified as the temperature at which a significant mass loss
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begins. The derivative of the TGA curve (DTG) can be plotted to identify the temperatures of
maximum decomposition rates.

Role in Synthesis and Drug Development

While azacyclotridecan-2-one is not typically used as an active pharmaceutical ingredient
(API), its unique chemical structure makes it a valuable building block in organic synthesis and
materials science, with some applications relevant to the pharmaceutical industry.

Its primary role is as the monomer for Nylon-12. The biocompatibility of polyamides has led to
their use in medical devices. Furthermore, copolymers of laurinlactam and e-caprolactam
(Polyamide 6/12) are being explored for potential applications in drug delivery systems due to
their tunable properties.[6]

In the realm of medicinal chemistry, azacyclotridecan-2-one can be used as a starting
material for the synthesis of more complex molecules. For instance, it has been used in the
synthesis of a molecule reported to act as a Calcium Channel Blocker.[1] The ring-opening of
laurinlactam provides a linear 12-aminododecanoic acid derivative, a bifunctional molecule that
can be further modified to create compounds with desired lipophilicity and chain length for
biological activity.[7]

Mandatory Visualizations
Synthesis of Azacyclotridecan-2-one

The industrial synthesis of azacyclotridecan-2-one is a multi-step process that typically starts
from cyclododecatriene. The following diagram illustrates the key transformations involved.
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Synthesis of Azacyclotridecan-2-one.
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Polymerization of Azacyclotridecan-2-one to Polyamide
12 (Nylon-12)

Azacyclotridecan-2-one undergoes ring-opening polymerization to form Polyamide 12. The
two primary industrial methods are hydrolytic and anionic polymerization.
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Routes to Polyamide 12 from Laurinlactam.

Experimental Workflow for Thermal Analysis

A generalized workflow for the thermal analysis of azacyclotridecan-2-one using DSC and

TGA is presented below.
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Workflow for Thermal Analysis.

Conclusion

Azacyclotridecan-2-one is a thermally stable compound with a well-defined processing
window. Its primary application lies in the synthesis of Polyamide 12 and its copolymers. While
not a direct therapeutic agent, its role as a versatile synthetic building block and a monomer for
biocompatible polymers provides avenues for its use in projects related to drug delivery and the
synthesis of complex organic molecules. The thermal analysis techniques of DSC and TGA are
essential for characterizing its properties and ensuring its effective use in both research and
industrial settings. This guide provides the foundational knowledge required for professionals
working with this important macrocyclic lactam.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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